1-(1-ethylpyrrolidin-2-yl)-N-(4-fluorobenzyl)methanamine

• Molecular Formula: C14H21FN2
• Molecular Weight: 236.33 g/mol
• IUPAC Name: 1-(1-ethylpyrrolidin-2-yl)-N-[(4-fluorophenyl)methyl]methanamine
• InChI: InChI=1S/C14H21FN2/c1-2-17-9-3-4-14(17)11-16-10-12-5-7-13(15)8-6-12/h5-8,14,16H,2-4,9-11H2,1H3
• InChI Key: NTYZVAOTCYZUKE-UHFFFAOYSA-N
• SMILES: CCN1CCCC1CNCC2=CC=C(C=C2)F

Description

1-(1-ethylpyrrolidin-2-yl)-N-(4-fluorobenzyl)methanamine, commonly known as N-ethyl-4-fluoroamphetamine (4-FA), is a synthetic drug that belongs to the amphetamine class of psychoactive substances. It has gained popularity in recent years due to its stimulant and entactogenic effects, similar to those of MDMA or ecstasy. However, its use and distribution are highly regulated due to its potential for abuse and adverse effects. In

Mechanism of Action

1-(1-ethylpyrrolidin-2-yl)-N-(4-fluorobenzyl)methanamine acts as a releasing agent for the neurotransmitters dopamine, norepinephrine, and serotonin, leading to increased levels of these neurotransmitters in the brain. This results in its stimulant and entactogenic effects, as well as its potential for abuse and adverse effects.
Biochemical and Physiological Effects:
The use of 1-(1-ethylpyrrolidin-2-yl)-N-(4-fluorobenzyl)methanamine has been associated with a range of biochemical and physiological effects, including increased heart rate and blood pressure, elevated body temperature, and decreased appetite. It has also been reported to produce feelings of euphoria, increased sociability, and enhanced sensory perception. However, its use has also been associated with adverse effects, including anxiety, agitation, and hallucinations.

Advantages and Limitations for Lab Experiments

The use of 1-(1-ethylpyrrolidin-2-yl)-N-(4-fluorobenzyl)methanamine in lab experiments offers several advantages, including its ability to stimulate the release of neurotransmitters and its potential for enhancing cognitive function and memory. However, its potential for abuse and adverse effects, as well as its regulatory status, limit its use in research.

Future Directions

Future research on 1-(1-ethylpyrrolidin-2-yl)-N-(4-fluorobenzyl)methanamine should focus on its potential therapeutic applications, including as a treatment for depression, anxiety, and PTSD. It should also investigate its neuroprotective effects and its ability to enhance cognitive function and memory, while addressing its potential for abuse and adverse effects. Additionally, research should explore the development of safer and more effective analogs of 1-(1-ethylpyrrolidin-2-yl)-N-(4-fluorobenzyl)methanamine for therapeutic use.

Synthesis Methods

The synthesis of 1-(1-ethylpyrrolidin-2-yl)-N-(4-fluorobenzyl)methanamine involves the reaction of 4-fluorobenzaldehyde with nitroethane, followed by reduction with sodium borohydride to form 4-fluoroamphetamine. The resulting compound is then reacted with ethylpyrrolidine, yielding N-ethyl-4-fluoroamphetamine (1-(1-ethylpyrrolidin-2-yl)-N-(4-fluorobenzyl)methanamine). The purity and yield of the final product can be improved through various purification techniques, including recrystallization and chromatography.

Scientific Research Applications

1-(1-ethylpyrrolidin-2-yl)-N-(4-fluorobenzyl)methanamine has been studied for its potential therapeutic applications, including as a treatment for depression, anxiety, and post-traumatic stress disorder (PTSD). It has also been investigated for its neuroprotective effects and its ability to enhance cognitive function and memory. However, due to its potential for abuse and adverse effects, further research is needed to fully understand its therapeutic potential.